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Compound of Interest

Compound Name: Octadecyl Rhodamine B Chloride

Cat. No.: B148537 Get Quote

For researchers, scientists, and professionals in drug development, the precise selection and

application of fluorescent probes are paramount to experimental success. Octadecyl
Rhodamine B Chloride, a lipophilic dye, is a vital tool for visualizing and studying cell

membranes. This technical guide provides a comprehensive overview of where to procure this

compound, its key specifications, and detailed protocols for its use in research.

Key Suppliers and Product Specifications
Sourcing high-quality Octadecyl Rhodamine B Chloride is the first step toward reliable and

reproducible experimental results. Several reputable chemical suppliers offer this product for

research purposes. The following table summarizes the offerings from prominent vendors to

facilitate a comparative analysis.
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Supplier Product Name
Catalog
Number

Purity
Available
Quantities

Thermo Fisher

Scientific

(Invitrogen™)

Octadecyl

Rhodamine B

Chloride (R18)

O246 Not specified 10 mg

MedChemExpres

s

Octadecyl

Rhodamine B

chloride

HY-W127703 98.67%

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

Sigma-Aldrich

(MilliporeSigma)

Octadecyl

Rhodamine B

chloride

Not readily

available
Not specified

Not readily

available

Chem-Impex

Octadecyl

rhodamine B

chloride

01776 ≥ 95% (HPLC) Not specified

AbMole

Octadecyl

Rhodamine B

chloride

M4735 ≥99.0% Not specified

Biotium

Octadecyl

Rhodamine B

Chloride (R18)

60033 Not specified 10 mg

Tokyo Chemical

Industry (TCI)

Octadecyl

Rhodamine B

Chloride

O0512 >95.0% (HPLC) 10 mg, 50 mg

Note: Availability and specifications are subject to change. It is recommended to visit the

supplier's website for the most current information.

Physicochemical and Spectroscopic Properties
Understanding the fundamental properties of Octadecyl Rhodamine B Chloride is crucial for

its effective application.
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Property Value Source

CAS Number 65603-19-2 [1][2]

Molecular Formula C₄₆H₆₇ClN₂O₃ [1]

Molecular Weight 731.5 g/mol [1][2]

Appearance
Orange to amber or red

powder
[1]

Solubility
Soluble in DMSO (90 mg/mL)

and Ethanol
[3][2]

Storage Conditions
Store at 2 - 8 °C or -20°C,

protect from light
[1][2]

Excitation Wavelength (λex)
556 nm (in Methanol), 565 nm

(in Triton X-100)
[2][4]

Emission Wavelength (λem)
578 nm (in Methanol), 585 nm

(in Triton X-100)
[2][4]

Experimental Protocols
The following are detailed methodologies for key experiments using Octadecyl Rhodamine B
Chloride.

Cell Membrane Staining Protocol
This protocol is adapted from methodologies provided by MedChemExpress.[4]

1. Reagent Preparation:

Stock Solution: Prepare a 1 mM stock solution of Octadecyl Rhodamine B Chloride in

high-quality, anhydrous DMSO.

Working Solution: Dilute the stock solution to a final working concentration of 0.44-4.4 µM in

a suitable buffer (e.g., Tris buffer) containing 0.1% human serum albumin (HSA). The

inclusion of HSA helps to prevent aggregation of the dye.[4]
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2. Cell Staining Procedure:

Culture cells to the desired confluence on a suitable substrate (e.g., glass-bottom dishes or

coverslips).

Remove the culture medium and wash the cells once with phosphate-buffered saline (PBS).

Incubate the cells with the working solution of Octadecyl Rhodamine B Chloride at 37°C

for 5-15 minutes. The optimal incubation time may vary depending on the cell type.

After incubation, wash the cells two to three times with PBS to remove any unbound dye.

The cells are now ready for imaging. Mount the coverslip on a slide with a suitable mounting

medium if required.

3. Imaging:

Visualize the stained cell membranes using a fluorescence microscope equipped with

appropriate filters for Rhodamine (e.g., TRITC or Cy3 filter sets).

Membrane Fusion Assay
Octadecyl Rhodamine B Chloride is widely used in membrane fusion assays due to its self-

quenching properties at high concentrations.[2][5] When labeled vesicles or viruses fuse with

an unlabeled membrane, the dye becomes diluted, leading to an increase in fluorescence

intensity.

1. Labeling of Vesicles/Viruses:

Incubate the vesicles or viral particles with a high concentration of Octadecyl Rhodamine B
Chloride to ensure fluorescence self-quenching. The exact concentration will need to be

optimized for the specific system.

2. Fusion Experiment:

Introduce the labeled vesicles/viruses to the target cells or unlabeled liposomes.
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Monitor the fluorescence intensity over time using a fluorometer or a fluorescence

microscope.

3. Data Analysis:

An increase in fluorescence intensity is indicative of membrane fusion. The rate and extent of

fusion can be quantified from the fluorescence signal.

Diagrams and Workflows
To further clarify the experimental processes and underlying principles, the following diagrams

have been generated.
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Reagent Preparation Cell Staining

Imaging

1 mM Stock Solution
in DMSO

0.44-4.4 µM Working Solution
in Buffer with 0.1% HSA

Dilution

Cultured Cells

Wash with PBS

Incubate with
Working Solution

Wash with PBS (2-3x)

Fluorescence Microscopy
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Unlabeled Cell Membrane

Fusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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